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Compound of Interest

Compound Name: 4-Tert-butyl-D9-phenol
CAS No.: 358730-87-7
Cat. No.: B1382429
Get Quote
. J

To understand why 4-Tert-butyl-D9-phenol requires rigorous disposal logistics, we must
examine its biological impact. It is not merely a corrosive irritant; it is a recognized
environmental endocrine-disrupting chemical (EDC)[1].

When improperly disposed of and introduced into aquatic ecosystems, 4-tert-butylphenol
induces severe intracellular calcium (Ca2+) overload in aquatic organisms[1]. Mechanistically,
this cytotoxicity is driven by the miR-363/CACNALD axis. The chemical exposure suppresses
microRNA-363, which subsequently removes the post-transcriptional suppression of the
CACNAI1D gene (encoding an L-type calcium channel). The resulting unregulated calcium
influx impairs cellular autophagy, leading to irreversible cellular stress and death[1].
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Mechanistic pathway of 4-tert-butylphenol cytotoxicity via the miR-363/CACNALD axis.
Because of this specific mechanism, the Predicted No-Effect Concentration (PNEC) for aquatic

environments is exceptionally low—calculated at just 3.2 pg/L for chronic exposure[2].

Quantitative Ecotoxicity Profile

To contextualize the environmental hazard (GHS H410 classification), the following table
summarizes the validated aquatic toxicity thresholds that dictate our disposal parameters:
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. Biological . .
Test Subject . Exposure Time Concentration
Endpoint
Daphnia magna EC50 (Swimming
o 48 hours 3.4 - 3.9 mg/L[3][4]
(Crustacean) inhibition)
Pseudokirchneriella EC50 (Growth
) o 72 hours 11.2 - 14.0 mg/L[2][4]
subcapitata (Algae) inhibition)
Oryzias latipes ]
) LC50 (Mortality) 96 hours 5.1 mg/L[2]
(Medaka Fish)
Daphnia magna NOEC (Reproductive
o 21 days 0.73 mg/L[3]
(Crustacean) inhibition)

Regulatory Classification & RCRA Grounding

Before executing disposal, the waste stream must be accurately characterized under the
Resource Conservation and Recovery Act (RCRA) and the Globally Harmonized System
(GHS):

o Corrosivity (RCRA D002): 4-Tert-butyl-D9-phenol causes severe skin burns and eye
damage (GHS H314)[5]. If your laboratory waste stream is an aqueous or solvent mixture
exhibiting a pH < 2 or = 12.5, it strictly falls under the EPA RCRA Waste Code D002[5][6].

o Combustibility: The compound possesses a flash point of approximately 110.9°C[7]. It is a
combustible material that can generate highly toxic phenolic vapors upon ignition[4].

e Environmental Hazard: Classified as Very Toxic to Aquatic Life with Long Lasting Effects
(H410)[5][8]. Under no circumstances should any concentration of this chemical be
introduced into municipal drains[4][9].

Step-by-Step Disposal & Operational Protocol

The following methodology ensures a self-validating system where every action directly
mitigates a specific chemical or regulatory risk.
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Standard Operating Procedure for 4-Tert-butyl-D9-phenol waste segregation and disposal.

Step 1: Waste Segregation

o Action: Isolate 4-Tert-butyl-D9-phenol waste entirely from strong oxidizing agents, strong
acids, epoxies, and isocyanates[6].

o Causality: Alkylphenols feature electron-rich aromatic rings. Mixing them with strong
oxidizers triggers rapid, exothermic degradation. This heat generation can boil off carrier
solvents and release toxic, combustible vapors into the laboratory environment[4].

Step 2: Primary and Secondary Containment
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» Action: Store liquid waste in chemically compatible, high-density polyethylene (HDPE) or
glass carboys. Place these primary containers inside secondary containment trays capable
of holding at least 110% of the primary volume. Keep containers tightly closed in a cool, well-
ventilated area[4][9].

o Causality: Given the chronic toxicity NOEC of 0.73 mg/L[3], even micro-leaks into municipal
wastewater systems can devastate local aguatic biomes. Secondary containment acts as a
non-negotiable physical failsafe against environmental release.

Step 3: RCRA-Compliant Labeling

e Action: Label containers explicitly with "Hazardous Waste - 4-Tert-butyl-D9-phenol".
Append the code RCRA D002 if the solution is highly acidic/basic[5][6], and include the GHS
Environmental Hazard and Corrosive pictograms.

o Causality: Licensed disposal facilities rely on accurate chemical characterization to
determine the correct handling protocols and incineration temperature profiles required to
safely destroy the waste.

Step 4: Final Destruction via Incineration

¢ Action: Contract a licensed hazardous waste disposal service for high-temperature
incineration[9].

o Causality: High-temperature incineration is the only reliable method to fully cleave the highly
stable carbon-deuterium (C-D) and aromatic carbon-carbon bonds, permanently preventing
the molecule from persisting as an environmental EDC.

Emergency Spill Response Methodology

If a primary container fails, immediate and calculated action is required to prevent
environmental release and protect laboratory personnel[9].

e Evacuation & PPE: Evacuate non-essential personnel from the immediate area. Responders
must don appropriate PPE, including a NIOSH-approved respirator (if ventilation is
compromised), heavy-duty chemical-resistant gloves (Nitrile or Neoprene), and splash

goggles[4][9].
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e Source Isolation: Eliminate all ignition sources immediately. Static discharge or ambient heat
can ignite the combustible vapors (Flash point ~110°C)[4][7].

 Inert Absorption: Cover the spill with an inert, non-combustible absorbent material such as
vermiculite, dry sand, or specialized chemical spill pads. Crucial Note: Do not use
combustible materials like sawdust, which can react or become highly flammable when
soaked with concentrated phenols[9].

e Mechanical Collection: Use non-sparking tools to carefully sweep the absorbed material into
a sealable, RCRA-compliant hazardous waste drum|[9].

o Chemical Decontamination: Wash the affected surface thoroughly with a mild detergent and
water solution. Collect all rinsate as hazardous waste. It cannot be flushed down the drain,
as even highly dilute rinsate will likely exceed the strict 3.2 pg/L PNEC threshold for aquatic
environments[2][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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